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Compound of Interest

Compound Name: Isoamyl lactate

Cat. No.: B106790

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding
of the environmental fate and degradation pathways of isoamyl lactate. This document
synthesizes available data on its biodegradability, hydrolysis, potential for bioaccumulation, and
atmospheric degradation. Methodologies for key experimental assessments are detailed, and
degradation pathways are visualized to support environmental risk assessment and
sustainable use.

Executive Summary

Isoamyl lactate, a lactate ester, is generally recognized for its favorable environmental profile,
characterized by ready biodegradability and low potential for bioaccumulation. Its primary
degradation pathway in the environment is initiated by hydrolysis, cleaving the ester bond to
form lactic acid and isoamyl alcohol. Both of these degradation products are readily
metabolized by a wide range of microorganisms. While specific quantitative data for isoamyl
lactate are limited in some areas, information from structurally similar lactate esters and related
compounds provides a strong basis for assessing its environmental behavior. This guide
highlights existing data, identifies data gaps, and outlines the standard methodologies for
environmental fate assessment.

Physicochemical Properties
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A summary of the key physicochemical properties of isoamyl lactate is presented in Table 1.
These properties influence its distribution and behavior in the environment.

Table 1: Physicochemical Properties of Isoamyl Lactate

Property Value Reference(s)
Molecular Formula C8H1603 [1]

Molecular Weight 160.21 g/mol [1][2]

Boiling Point 202 °C at 1,013 mbar [3]

Flash Point 78 °C [3]

Specific Gravity 0.958-0.974 @ 25 °C [4]
Appearance Clear, colorless liquid [3]

Environmental Fate and Degradation

The environmental fate of isoamyl lactate is governed by a combination of biotic and abiotic
processes, including biodegradation, hydrolysis, and photodegradation.

Biodegradation

Lactate esters are generally considered to be readily biodegradable, suggesting a low potential
for persistence in the environment.[5][6]

Aerobic Biodegradation: In the presence of oxygen, isoamyl lactate is expected to be rapidly
and ultimately biodegraded by microorganisms. The initial step is the enzymatic hydrolysis of
the ester bond, followed by the aerobic respiration of the resulting lactic acid and isoamyl
alcohol. A study on various alkyl lactates demonstrated that they are readily biodegradable,
achieving over 60% degradation in standard tests.[5] While specific data for isoamyl lactate is
not available, it is anticipated to meet the criteria for ready biodegradability.

Anaerobic Biodegradation: Under anaerobic conditions, the degradation of isoamyl lactate will
also commence with hydrolysis. The resulting lactic acid can be further metabolized by various
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anaerobic bacteria. For instance, bacteria of the genus Lactobacillus can convert lactic acid
into acetic acid and 1,2-propanediol.[7]

Table 2: Biodegradability Data Summary

Experimental

Test Type Substance Result Reference(s)
Protocol
Ready Alkyl Lactates > 60% OECD 301 5]
Biodegradability (general) degradation Series
Data not
available
Ready OECD 301
) . Isoamyl Lactate (expected to be ) -
Biodegradability ) Series
readily
biodegradable)

Abiotic Degradation

Hydrolysis: Hydrolysis is a key abiotic degradation pathway for isoamyl lactate, breaking it
down into lactic acid and isoamyl alcohol. A kinetic study on the hydrolysis of isoamyl DL-
lactate determined an activation energy of 59.71 kJ-mol~1.[8][9] The rate of hydrolysis is
dependent on temperature and pH. Studies on other short-chain alkyl lactates show that the
time to reach equilibrium can range from days to months.[10] According to OECD Guideline
111, substances with a hydrolysis half-life of over a year are considered stable.[11]

Table 3: Hydrolysis Data

Parameter Value Conditions Reference(s)

o Catalyzed by NKC-9
Activation Energy 59.71 kJ-mol—1 ] ) [819]
cation-exchange resin

Half-life Data not available

Photodegradation: Direct photodegradation of isoamyl lactate is not expected to be a
significant environmental fate process as it does not absorb light in the environmentally
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relevant UV spectrum. However, indirect photodegradation in the atmosphere through
reactions with photochemically generated hydroxyl (*OH) radicals is a likely degradation
pathway. While direct data for isoamyl lactate is unavailable, a study on the structurally similar
iIsoamyl acetate provides an indication of its atmospheric lifetime. The estimated tropospheric
lifetime for isoamyl acetate with respect to reaction with «OH radicals is approximately 22
hours.[11]

Table 4: Atmospheric Degradation Data (Analog Substance: Isoamyl Acetate)

Parameter Value Reference(s)
Reaction Rate Constant with (6.00 £ 0.96) x 10712 cm3

: [12]
*OH radicals molecule~? s—1

Estimated Tropospheric
o ~22 hours [11]
Lifetime

Bioaccumulation and Mobility

Bioaccumulation: Lactate esters are generally considered to have a low potential for
bioaccumulation.[5] However, a Safety Data Sheet for isoamyl lactate indicates that specific
data on its bioaccumulative potential are not available.[3]

Mobility in Soil: No experimental data on the soil adsorption coefficient (Koc) for isoamyl
lactate were found. However, its moderate water solubility and expected rapid biodegradation
suggest that it is unlikely to be persistent or highly mobile in soil.

Degradation Pathways

The primary degradation pathway for isoamyl lactate begins with the cleavage of the ester
linkage, a process that can be mediated both abiotically (hydrolysis) and biotically (enzymatic

degradation).
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Caption: Primary degradation pathways of isoamyl lactate in the environment.

Experimental Protocols

The assessment of the environmental fate of chemicals like isoamyl lactate follows
internationally recognized guidelines, primarily those developed by the Organisation for
Economic Co-operation and Development (OECD).[13][14][15]

Ready Biodegradability (OECD 301)

This series of tests is designed to determine if a chemical is readily biodegradable under
aerobic conditions.

Objective: To assess the potential for rapid and ultimate biodegradation in an aerobic
environment.

Methodology (Example: OECD 301 B - CO:z Evolution Test):

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b106790?utm_src=pdf-body-img
https://www.benchchem.com/product/b106790?utm_src=pdf-body
https://www.benchchem.com/product/b106790?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5010604/
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://www.chemos.de/import/data/msds/GB_en/19329-89-6-A0003601-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Test Substance Preparation: A known concentration of isoamyl lactate is added to a mineral
medium.

e Inoculum: The medium is inoculated with a mixed population of microorganisms from a
source like activated sludge from a wastewater treatment plant.

 Incubation: The test flasks are incubated in the dark at a constant temperature (e.g., 20-25
°C) for 28 days.

e Measurement: The amount of CO2 produced from the mineralization of the test substance is
measured over the 28-day period.

» Pass Criteria: A substance is considered readily biodegradable if the percentage of
biodegradation reaches 60% of the theoretical CO2 production (ThCO2z) within a 10-day
window during the 28-day test.[8][14]

Preparation

Microbial Inoculum

N Incubation (28 days) Analysis
Isoamyl Lactate Test Flasks Measure CO2 Evolution P Calculate % Biodegradation
(Dark, Constant Temp)

Mineral Medium

Click to download full resolution via product page
Caption: Workflow for the OECD 301 B Ready Biodegradability Test.

Hydrolysis as a Function of pH (OECD 111)

This test determines the rate of abiotic hydrolysis of a chemical in aqueous solutions at
different pH values.
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Objective: To assess the abiotic degradation of a substance by hydrolysis at environmentally
relevant pH values.

Methodology:
o Test Solutions: Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared.

o Test Substance Addition: A known concentration of isoamyl lactate is added to each buffer
solution.

 Incubation: The solutions are incubated at a constant temperature (e.g., 50 °C to accelerate
the reaction) in the dark.

o Sampling and Analysis: Samples are taken at various time intervals, and the concentration of
the remaining isoamyl lactate is determined using a suitable analytical method (e.g.,
chromatography).

o Data Analysis: The degradation rate constant and half-life are calculated for each pH.

Ecotoxicity

While a detailed ecotoxicity assessment is beyond the scope of this guide, a summary of
available information is provided for context.

Aquatic Toxicity: The Safety Data Sheet for isoamyl lactate states that it "shall not be
classified as hazardous to the aquatic environment".[3][15] A study on other alkyl lactates found
that while they were slightly more toxic to aquatic organisms like fish and Daphnia magna than
predicted by baseline non-polar narcotic models, their rapid biodegradation mitigates overall
environmental risk.[5]

Table 5: Ecotoxicity Data Summary
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Endpoint Organism Substance Result Reference(s)
Slightly more
) ] Methyl, Ethyl, _
o Fish, Daphnia toxic than
Acute Toxicity Propyl, Butyl ) [5]
magna baseline non-
Lactates

polar narcotics

Aquatic Hazard Not classified as
o - Isoamyl Lactate [31[15]
Classification hazardous

Conclusion and Data Gaps

The available evidence strongly suggests that isoamyl lactate is a substance with a low
environmental impact profile. It is expected to be readily biodegradable and has a low potential
for bioaccumulation. Its primary degradation products, lactic acid and isoamyl alcohol, are
common natural substances that are easily metabolized by microorganisms.

Despite this positive outlook, there are several data gaps for isoamyl lactate specifically:

Quantitative ready biodegradability data from a standard OECD 301 test.

A definitive microbial degradation pathway with identified enzymes.

Experimental data on its bioaccumulation factor (BCF).

An experimentally determined soil adsorption coefficient (Koc).

Specific aquatic toxicity data (LC50/EC50).

Further research to fill these gaps would provide a more complete and definitive environmental
risk assessment for isoamyl lactate. However, based on the principle of read-across from
structurally similar compounds, significant adverse environmental effects are not anticipated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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